Cas no 83822-34-8 (2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 83822-34-8
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• MDL: MFCD01176769
• CID: 1813144
• PubChem ID: 1355957
• Update Time: 2025-10-28

2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxamide,2-amino-4,5,6,7-tetrahydro-N-(3-methylphenyl)-
• 2-amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS000286712
• VS-04121
• CS-0317130
• BBL014024
• SR-01000216530
• 2-Amino-N-(m-tolyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• SR-01000216530-1
• AG-667/11911005
• STK411682
• Oprea1_346402
• 83822-34-8
• DTXSID601142061
• 2-Amino-4,5,6,7-tetrahydro-N-(3-methylphenyl)benzo[b]thiophene-3-carboxamide
• MFCD01176769
• ALBB-001864
• 2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• MDL： MFCD01176769
• Inchi： 1S/C16H18N2OS/c1-10-5-4-6-11(9-10)18-16(19)14-12-7-2-3-8-13(12)20-15(14)17/h4-6,9H,2-3,7-8,17H2,1H3,(H,18,19)
• InChI Key： REZVJXLAYIAXCQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC=C(C)C=2)=O)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Recent Advances in the Study of 2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 83822-34-8)

The compound 2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 83822-34-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This benzothiophene derivative has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in cancer and other diseases. The structural features of 2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, including the benzothiophene core and the carboxamide moiety, make it a promising candidate for targeting specific kinases. Recent in vitro studies have demonstrated its efficacy in inhibiting certain kinase pathways, with notable activity against kinases involved in cell proliferation and survival.

In addition to its kinase inhibitory properties, researchers have explored the compound's potential in other therapeutic areas. For instance, studies have investigated its anti-inflammatory and neuroprotective effects, suggesting a broader range of applications beyond oncology. The compound's ability to modulate inflammatory cytokines and protect neuronal cells from oxidative stress has been documented in preclinical models, opening new avenues for its use in treating neurodegenerative and inflammatory diseases.

The synthesis and optimization of 2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is crucial for further preclinical and clinical studies. Researchers have also explored structural modifications to enhance its pharmacokinetic properties, such as solubility and bioavailability, without compromising its biological activity.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as off-target effects, toxicity, and drug resistance need to be addressed in future studies. However, the growing body of research on 2-Amino-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide underscores its potential as a valuable tool in drug discovery and development. Continued efforts to understand its mechanisms and optimize its properties will be essential for realizing its full therapeutic potential.